Cas no 1147205-03-5 (2-Amino-4-(4-fluorophenyl)-1,3-thiazol-3-ium bromide)

• Product Name: 2-Amino-4-(4-fluorophenyl)-1,3-thiazol-3-ium bromide
• CAS No: 1147205-03-5
• MF: C₉H₈BrFN₂S
• MW: 275.140623092651
• MDL: MFCD01114504
• CID: 4572669
• Update Time: 2025-06-08

2-Amino-4-(4-fluorophenyl)-1,3-thiazol-3-ium bromide Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(4-fluorophenyl)-1,3-thiazol-3-ium bromide
• 2-Amino-4-(4-fluorophenyl)-1,3-thiazol-3-ium bromide

• MDL： MFCD01114504
• Inchi： 1S/C9H7FN2S.BrH/c10-7-3-1-6(2-4-7)8-5-13-9(11)12-8;/h1-5H,(H2,11,12);1H
• InChI Key： XDWDOSAFVVYLNE-UHFFFAOYSA-N
• SMILES： [NH+]1C(C2C=CC(F)=CC=2)=CSC=1N.[Br-]

Additional information on 2-Amino-4-(4-fluorophenyl)-1,3-thiazol-3-ium bromide

Introduction to 2-Amino-4-(4-fluorophenyl)-1,3-thiazol-3-ium bromide (CAS No. 1147205-03-5)

2-Amino-4-(4-fluorophenyl)-1,3-thiazol-3-ium bromide, identified by its CAS number 1147205-03-5, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic compound belongs to the thiazole family, a class of molecules widely recognized for their diverse biological activities. The structural incorporation of a fluorine atom at the para position of the phenyl ring and the presence of an amino group at the 2-position contribute to its unique chemical properties, making it a valuable scaffold for drug discovery and development.

The thiazole core is a privileged structure in medicinal chemistry, exhibiting a broad spectrum of biological functions. It is prominently found in numerous natural products and synthetic drugs, including antibiotics, antifungals, and anti-inflammatory agents. The fluorine substitution in the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in determining its pharmacokinetic profile. Furthermore, the amino group at the 3-position provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 2-amino-4-(4-fluorophenyl)-1,3-thiazol-3-ium bromide as a lead compound for developing novel therapeutic agents. Studies have demonstrated its inhibitory activity against various enzymatic targets, including kinases and proteases, which are pivotal in signal transduction pathways associated with diseases such as cancer and inflammation. The fluorinated phenyl ring has been shown to improve binding affinity by modulating hydrophobic interactions and electronic properties of the active site.

In vitro studies have revealed that this compound exhibits promising antimicrobial properties, making it a candidate for addressing rising antibiotic resistance challenges. The thiazole moiety interacts with bacterial cell wall synthesis enzymes, disrupting their function and leading to cell death. Additionally, preliminary data suggest that 2-amino-4-(4-fluorophenyl)-1,3-thiazol-3-ium bromide may have neuroprotective effects by inhibiting oxidative stress-induced neuronal damage. This has sparked interest in exploring its potential as a therapeutic agent for neurodegenerative disorders.

The synthesis of 2-amino-4-(4-fluorophenyl)-1,3-thiazol-3-ium bromide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorine atom at the 4-position of the phenyl ring is particularly challenging due to its sensitivity to nucleophilic attack. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve regioselective fluorination with minimal side products.

From a pharmacological perspective, the structural features of 2-amino-4-(4-fluorophenyl)-1,3-thiazol-3-ium bromide make it an attractive candidate for further optimization. Medicinal chemists are exploring strategies to enhance its potency and selectivity by modifying other positions on the thiazole ring or introducing additional functional groups. For instance, replacing the amino group with other nitrogen-containing heterocycles could alter its solubility and bioavailability while maintaining or improving biological activity.

The growing interest in fluorinated compounds stems from their ability to modulate receptor binding affinities and metabolic stability. In drug discovery pipelines, molecules containing fluorine atoms often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This has led to an increased focus on developing efficient synthetic routes for incorporating fluorine into biologically active molecules like 2-amino-4-(4-fluorophenyl)-1,3-thiazol-3-ium bromide.

Regulatory considerations also play a crucial role in the development of new pharmaceutical agents. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting rigorous toxicological studies are essential steps before any compound can enter clinical trials. The synthesis and purification processes for 2-amino-4-(4-fluorophenyl)-1,3-thiazol-3-ium bromide must be carefully optimized to meet these stringent requirements while maintaining cost-effectiveness for large-scale production.

In conclusion, 2-amino-4-(4-fluorophenyl)-1,3-thiazol-3-ium bromide (CAS No. 1147205-03-5) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable scaffold for developing new drugs targeting various diseases. As research continues to uncover new applications for this molecule, it is likely that further derivatives will be synthesized and evaluated for their therapeutic efficacy.